Cas no 215453-80-8 (N,N-dimethylpiperazine-1-carboxamide hydrochloride)

• Product Name: N,N-dimethylpiperazine-1-carboxamide hydrochloride
• CAS No: 215453-80-8
• MF: C₇H₁₆ClN₃O
• MW: 193.674440383911
• MDL: MFCD07654774
• CID: 1069537
• PubChem ID: 16192652
• Update Time: 2025-10-05

N,N-dimethylpiperazine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine-1-carboxylic acid dimethylamide hydrochloride
• N,N-dimethylpiperazine-1-carboxamide hydrochloride
• Piperazine-1-carboxylic acid dimethylamidehydrochloride
• F30636
• SCHEMBL3845854
• N,N-dimethylpiperazine-1-carboxamide;hydrochloride
• 215453-80-8
• MFCD07654774
• AKOS015846250
• MLS000718595
• CS-0215569
• N,N-Dimethylpiperazine-1-carboxamide HCl
• SMR000290863
• CHEMBL1306006
• EN300-261872
• N,N-dimethyl-1-piperazinecarboxamide hydrochloride
• N,N-dimethylpiperazine-1-carboxamidehydrochloride
• DB-159174

• MDL： MFCD07654774
• Inchi： 1S/C7H15N3O.ClH/c1-9(2)7(11)10-5-3-8-4-6-10;/h8H,3-6H2,1-2H3;1H
• InChI Key： WOAWLWDCEUALHT-UHFFFAOYSA-N
• SMILES： Cl.O=C(N(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 193.0981898g/mol
• Monoisotopic Mass: 193.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

N,N-dimethylpiperazine-1-carboxamide hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on N,N-dimethylpiperazine-1-carboxamide hydrochloride

Recent Advances in the Study of N,N-dimethylpiperazine-1-carboxamide hydrochloride (CAS: 215453-80-8)

N,N-dimethylpiperazine-1-carboxamide hydrochloride (CAS: 215453-80-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of N,N-dimethylpiperazine-1-carboxamide hydrochloride in the synthesis of selective kinase inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives targeting specific kinases involved in cancer progression. The results demonstrated that the incorporation of this moiety significantly enhanced the inhibitory activity and selectivity of the final compounds, suggesting its utility in the design of next-generation kinase inhibitors.

In another recent investigation, the antimicrobial properties of N,N-dimethylpiperazine-1-carboxamide hydrochloride were evaluated. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a scaffold for developing new antibiotics.

Further research has also explored the pharmacokinetic properties of N,N-dimethylpiperazine-1-carboxamide hydrochloride. A preclinical study conducted in 2024 investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The findings indicated favorable pharmacokinetic characteristics, including good oral bioavailability and moderate plasma protein binding, which are essential for its development as a drug candidate.

In conclusion, N,N-dimethylpiperazine-1-carboxamide hydrochloride (CAS: 215453-80-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in the discovery and development of new therapeutic agents. Future studies are expected to further explore its potential in targeting specific disease pathways and optimizing its pharmacological profile for clinical applications.